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Compound of Interest

Compound Name: NSC73306

Cat. No.: B15600993 Get Quote

Essential Safety and Handling Guide for
NSC73306
For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This guide provides essential, immediate safety

and logistical information for the thiosemicarbazone derivative NSC73306, a compound

investigated for its potential to circumvent multidrug resistance in cancer.[1] Adherence to these

procedural steps is critical for minimizing exposure risks and ensuring a safe laboratory

environment.

Hazard Identification and Classification
NSC73306 is classified with significant health hazards that necessitate stringent safety

protocols. According to safety data sheets, the compound is identified with the following GHS

classifications:

Acute Toxicity, Oral (Category 3): Toxic if swallowed.[2]

Germ Cell Mutagenicity (Category 1B): May cause genetic defects.[2]
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Hazard Statement GHS Classification
Precautionary Statement
Codes

H301: Toxic if swallowed
Acute Toxicity, Oral (Category

3)

P264, P270, P301 + P310 +

P330

H340: May cause genetic

defects

Germ Cell Mutagenicity

(Category 1B)

P201, P202, P280, P308 +

P313

Data sourced from Sigma-Aldrich Safety Data Sheet.[2]

Personal Protective Equipment (PPE)
Due to the hazardous nature of NSC73306, the use of appropriate personal protective

equipment is mandatory to prevent exposure.

PPE Category Item Specification

Hand Protection Gloves

Double chemotherapy gloves

are recommended for

maximum protection.[3]

Eye/Face Protection Safety Glasses/Face Shield
Wear safety goggles with side-

shields or a face shield.[4]

Skin and Body Protection Protective Clothing
Wear impervious clothing,

such as a lab coat.[4]

Operational Plan: Safe Handling Procedures
A systematic approach to handling NSC73306 is crucial to mitigate risks. The following

workflow outlines the key steps from preparation to post-handling.
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NSC73306 Handling Workflow

Preparation

Handling

Post-Handling

Obtain and read the
Safety Data Sheet (SDS)

Don appropriate PPE:
- Double gloves

- Lab coat
- Eye protection

Work in a well-ventilated area
or chemical fume hood

Avoid creating dust or aerosols

Do not eat, drink, or smoke
 in the handling area

Wash hands thoroughly
after handling

Decontaminate work surfaces

Click to download full resolution via product page

Caption: Workflow for the safe handling of NSC73306.
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Emergency Procedures
In case of accidental exposure, immediate and appropriate first aid measures are critical.

Exposure Route First Aid Measures

If Swallowed
Immediately call a POISON CENTER or doctor.

Rinse mouth.[2]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower. If skin irritation or

rash occurs, get medical advice/attention.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[4]

If Inhaled
Remove victim to fresh air and keep at rest in a

position comfortable for breathing.[4]

Disposal Plan
Proper disposal of NSC73306 and contaminated materials is essential to prevent

environmental contamination and potential exposure to others. As an antineoplastic and

cytotoxic drug, it must be disposed of as hazardous waste.[3]
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NSC73306 Disposal Protocol

Waste Generation

Segregation & Collection

Final Disposal

Contaminated disposables:
- Gloves, pads, etc.

Dispose of contaminated disposable items
in a designated yellow Trace waste sharps container.

Residual NSC73306
(solid or in solution)

Collect residual NSC73306 waste in a
special black Bulk waste container.

Contaminated sharps:
- Needles, syringes

Place used syringes with any residual drug
in a special black Bulk waste container.

Store waste in a properly labeled
hazardous waste container.

Arrange for hazardous waste pickup
through Environmental Health and Safety (EHS).

Click to download full resolution via product page

Caption: Protocol for the disposal of NSC73306 waste.

Key Disposal Guidelines:

Contaminated Items: Dispose of contaminated disposable items, such as gloves and

absorbent pads, in a designated yellow trace waste sharps container.[3] This container

should then be packed in a biohazard waste box for disposal.[3]

Bulk Waste: Any syringe containing even a small volume of the drug (e.g., 0.1 ml) must be

disposed of as hazardous chemical waste in a special black "Bulk" waste container, not in a

regular sharps container.[3]
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Waste Segregation: Do not mix antineoplastic drug waste with other laboratory wastes.[3]

Labeling and Pickup: All waste containers must be properly labeled as hazardous waste.[3]

When a container is full or no longer in use, a hazardous waste pick-up should be requested

from your institution's Environmental Health and Safety (EHS) department.[3]

Prohibited Disposal: Do not dispose of NSC73306 or its solutions down the drain.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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